Functionalization of two-dimensional phthalo-carbonitride with metal atoms†
Physical Chemistry Chemical Physics Pub Date: 2016-09-05 DOI: 10.1039/C6CP04668A
Abstract
Two-dimensional (2D) carbonitrides have attracted intense interest because of their intriguing physical and chemical properties. One such 2D system is the so-called phthalo-carbonitride (pc-C3N2) with stoichiometry C3N2 and an extended network of phthalocyanine-like cores. Here we use first-principles calculations to study pc-C3N2 sheets with Al, Zn, or Cu atoms attached at the cores. We describe the structural details of various possible geometries and probe the electronic properties of the most stable configurations. The decorated sheets are metallic, with the exception of the Zn case, which is a semiconductor with a small energy band gap. Moreover, the Cu-laden monolayers bear finite magnetization. These key properties highlight the potential of C3N2-based 2D materials as multi-functional components in various applications.
Recommended Literature
- [1] Improvement of polypropylene nonwoven fabric antibacterial properties by the direct fluorination
- [2] Aqueous-processable polymer binder with strong mechanical and polysulfide-trapping properties for high performance of lithium–sulfur batteries†
- [3] Towards nanometre-scale gratings: synthesis and characterization of dodecyloxy-substituted platinum phthalocyanines
- [4] Extraction of actinides by tertiary amines in room temperature ionic liquids: evidence for anion exchange as a major process at high acidity and impact of acid nature†
- [5] Chlorido-containing ruthenium(ii) and iridium(iii) complexes as antimicrobial agents
- [6] Chiral spirosiladiphosphines: ligand development and applications in Rh-catalyzed asymmetric hydrosilylation/cyclization of 1,6-enynes with enhanced reactivity†
- [7] Synthesis of luminescent BPh2-coordinated 2-(2′-hydroxyphenyl)benzoxazole (HBO)†
- [8] Nano-tungsten carbide decorated graphene as co-catalysts for enhanced hydrogen evolution on molybdenum disulfide†
- [9] Bioinspired photo-crosslinkable self-assembling peptides with pH-switchable “on–off” luminescence†
- [10] Notes of the month
